Cas no 896330-56-6 (2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896330-56-6
• MF: C₁₄H₁₀FN₃OS
• MW: 287.312104701996
• CID: 6430477
• PubChem ID: 7256657
• Update Time: 2025-05-22

2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• 2-[(4-fluorophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0101
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024658827
• 2-((4-fluorobenzyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 896330-56-6

• Inchi： 1S/C14H10FN3OS/c15-11-6-4-10(5-7-11)9-20-13-16-12-3-1-2-8-18(12)14(19)17-13/h1-8H,9H2
• InChI Key： MFBSUWKZYDGUGG-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=CC=CC2=N1)=O)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 287.05286129g/mol
• Monoisotopic Mass: 287.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one

2-{(4-Fluorophenyl)methylsulfanyl}-4H-pyrido[1,2-a]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 896330-56-6, known as 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido[1,2-a]pyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

Chemical Structure and Synthesis

The molecule 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido[1,2-a]pyrimidin-4-one consists of a pyrido[1,2-a]pyrimidine core with a sulfanyl group attached to the 2-position. The sulfanyl group is further substituted with a 4-fluorophenyl moiety, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent studies have explored more efficient synthetic routes using microwave-assisted synthesis and catalytic methods to enhance yield and purity.

Pharmacological Properties

Research on 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido[1,2-a]pyrimidin-4-one has revealed promising pharmacological properties. In vitro studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets, providing insights into its mechanism of action.

Applications in Materials Science

Beyond its pharmacological applications, 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido[1,2-a]pyrimidin-4-one has also been investigated for its potential use in materials science. Its aromatic core and functional groups make it a candidate for applications in organic electronics and optoelectronic devices. Recent studies have explored its role as a building block for constructing advanced materials with tailored electronic properties.

Future Directions

The continued exploration of 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido[1,2-a]pyrimidin-4-one holds great promise for both medicinal and materials-based applications. Future research should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, investigations into its interactions with biological systems at the molecular level could provide deeper insights into its therapeutic potential.

In conclusion, 2-{(4-fluorophenyl)methylsulfanyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a versatile compound with diverse applications across multiple scientific disciplines. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both medicine and materials science.